Cas no 104907-29-1 (Benzeneacetic acid,2-(3-phenyl-1,2,4-oxadiazol-5-yl)-)

• Product Name: Benzeneacetic acid,2-(3-phenyl-1,2,4-oxadiazol-5-yl)-
• CAS No: 104907-29-1
• MF: C₁₆H₁₂N₂O₃
• MW: 280.27808380127
• CID: 208815
• PubChem ID: 184414
• Update Time: 2025-04-19

Benzeneacetic acid,2-(3-phenyl-1,2,4-oxadiazol-5-yl)- Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid,2-(3-phenyl-1,2,4-oxadiazol-5-yl)-
• 2-[2-(3-phenyl-1,2,4-oxadiazol-5-yl)phenyl]acetic acid
• [2-(3-phenyl-1,2,4-oxadiazol-5-yl)phenyl]acetic acid
• AC1L4EUK
• AC1Q5VNP
• ACMC-20dji0
• AR-1A8744
• CTK4A3468
• KST-1A0687
• 2-(2-(3-Phenyl-1,2,4-oxadiazol-5-yl)phenyl)acetic acid
• 104907-29-1
• DTXSID70146823
• Benzeneacetic acid, 2-(3-phenyl-1,2,4-oxadiazol-5-yl)-

• Inchi： 1S/C16H12N2O3/c19-14(20)10-12-8-4-5-9-13(12)16-17-15(18-21-16)11-6-2-1-3-7-11/h1-9H,10H2,(H,19,20)
• InChI Key： NGYBITGMQVARCH-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC=CC=2CC(=O)O)=NC(C2C=CC=CC=2)=N1

Computed Properties

• Exact Mass: 280.08486
• Monoisotopic Mass: 280.084792
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 76.2
• XLogP3: 2.9

Experimental Properties

• Density: 1.293
• Boiling Point: 509.4°Cat760mmHg
• Flash Point: 261.9°C
• Refractive Index: 1.609
• PSA: 76.22
• LogP: 3.03070